Cas no 835602-08-9 (Phenol, 4-[4-bromo-5-chloro-2-(2,4-dichlorophenoxy)phenoxy]-)

Phenol, 4-[4-bromo-5-chloro-2-(2,4-dichlorophenoxy)phenoxy]- structure
835602-08-9 structure
Product Name:Phenol, 4-[4-bromo-5-chloro-2-(2,4-dichlorophenoxy)phenoxy]-
CAS No:835602-08-9
MF:C18H10BrCl3O3
MW:460.533201694489
CID:669516
PubChem ID:71415088
Update Time:2025-04-19

Phenol, 4-[4-bromo-5-chloro-2-(2,4-dichlorophenoxy)phenoxy]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-[4-bromo-5-chloro-2-(2,4-dichlorophenoxy)phenoxy]-
    • 4-[4-bromo-5-chloro-2-(2,4-dichlorophenoxy)phenoxy]phenol
    • 835602-08-9
    • DTXSID10834510
    • Inchi: 1S/C18H10BrCl3O3/c19-13-8-17(25-16-6-1-10(20)7-15(16)22)18(9-14(13)21)24-12-4-2-11(23)3-5-12/h1-9,23H
    • InChI Key: HBEPHAHDHBYFHU-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=C(C(=C1)OC1C=CC(=CC=1Cl)Cl)OC1C=CC(=CC=1)O)Cl

Computed Properties

  • Exact Mass: 457.88789g/mol
  • Monoisotopic Mass: 457.88789g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 422
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.2
  • Topological Polar Surface Area: 38.7Ų
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